Cas no 2137734-10-0 (Benzoic acid, 4-[6-(fluorosulfonyl)-2-pyridinyl]-)

• Product Name: Benzoic acid, 4-[6-(fluorosulfonyl)-2-pyridinyl]-
• CAS No: 2137734-10-0
• MF: C₁₂H₈FNO₄S
• MW: 281.259625434875
• CID: 5258148
• Update Time: 2025-09-23

Benzoic acid, 4-[6-(fluorosulfonyl)-2-pyridinyl]- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-[6-(fluorosulfonyl)-2-pyridinyl]-

• Inchi： 1S/C12H8FNO4S/c13-19(17,18)11-3-1-2-10(14-11)8-4-6-9(7-5-8)12(15)16/h1-7H,(H,15,16)
• InChI Key： IJTFUXSDSUVTSP-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=C(C2=NC(S(F)(=O)=O)=CC=C2)C=C1

Additional information on Benzoic acid, 4-[6-(fluorosulfonyl)-2-pyridinyl]-

Benzoic acid, 4-[6-(fluorosulfonyl)-2-pyridinyl]- (CAS No. 2137734-10-0): A Comprehensive Overview

Benzoic acid, 4-[6-(fluorosulfonyl)-2-pyridinyl]-, identified by its CAS number 2137734-10-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound, characterized by its intricate molecular structure, combines a benzoic acid core with a pyridinyl group substituted at the 4-position and a fluorosulfonyl group at the 6-position of the pyridine ring, making it a versatile scaffold for drug discovery and molecular research.

The< strong>fluorosulfonyl moiety in this compound is particularly noteworthy due to its unique electronic properties and its ability to influence the reactivity and binding affinity of the molecule. Fluorosulfonates are known for their broad applications in medicinal chemistry, including the development of potent inhibitors and probes for biological targets. The presence of this group in Benzoic acid, 4-[6-(fluorosulfonyl)-2-pyridinyl]- suggests potential applications in designing molecules that interact with biological systems in novel ways.

The< strong>pyridinyl component of the molecule contributes to its amphiphilic nature, allowing it to interact with both hydrophobic and hydrophilic environments. This characteristic is particularly valuable in drug design, where molecules often need to traverse biological membranes or bind to specific targets within cellular compartments. The combination of the benzoic acid backbone and the pyridinyl group provides a stable platform for further functionalization, enabling chemists to tailor the properties of the compound for specific applications.

In recent years, there has been a surge in research focused on developing new therapeutic agents that leverage fluorinated compounds. The< strong>fluorosulfonyl group, in particular, has been shown to enhance the metabolic stability and binding affinity of drug candidates. Studies have demonstrated that fluorosulfonates can act as effective leaving groups in substitution reactions, facilitating the synthesis of complex molecules with high precision. This makes Benzoic acid, 4-[6-(fluorosulfonyl)-2-pyridinyl]- a promising candidate for further exploration in medicinal chemistry.

The< strong>Benzoic acid moiety itself is a well-studied component in pharmacology, known for its antimicrobial and anti-inflammatory properties. Its structural similarity to salicylic acid has led to its use in various over-the-counter medications. By incorporating it into more complex structures like Benzoic acid, 4-[6-(fluorosulfonyl)-2-pyridinyl]-, researchers aim to enhance these properties while introducing new functionalities that could improve therapeutic outcomes.

The synthesis of< strong>Benzoic acid, 4-[6-(fluorosulfonyl)-2-pyridinyl]- involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the fluorosulfonyl group at the 6-position of the pyridine ring is particularly challenging due to its sensitivity to hydrolysis and other environmental factors. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and protecting group strategies, are often employed to achieve the desired product with minimal side reactions.

The potential applications of this compound are vast and span multiple areas of research. In oncology, for instance, fluorinated compounds have shown promise as inhibitors of kinases and other enzymes involved in cancer cell proliferation. The< strong>pyridinyl-fluorosulfonyl moiety could serve as a recognition element for targeting specific proteins or pathways relevant to tumor growth and survival. Preclinical studies are ongoing to explore these possibilities and determine the efficacy and safety profile of derivatives of this compound.

In addition to oncology, Benzoic acid, 4-[6-(fluorosulfonyl)-2-pyridinyl]- may find utility in neurology and infectious diseases research. The ability of fluorosulfonates to modulate enzyme activity suggests potential applications in treating neurological disorders characterized by aberrant enzyme function. Furthermore, their antimicrobial properties could be leveraged in developing new antibiotics or antiviral agents against resistant pathogens.

The< strong>CAS number 2137734-10-0 provides a unique identifier for this compound, facilitating its tracking in scientific literature and commercial databases. Researchers can use this number to access detailed information about its synthesis, properties, and applications without ambiguity. As more studies emerge detailing the benefits of fluorinated compounds like this one, it is likely that< strong>Benzoic acid, 4-[6-(fluorosulfonyl)-2-pyridinyl]- will become an increasingly important tool in pharmaceutical research.

In conclusion,< strong>Benzoic acid, 4-[6-(fluorosulfonyl)-2-pyridinyl]- (CAS No. 2137734-10-0) represents a significant advancement in synthetic chemistry with potential implications across multiple therapeutic areas. Its unique structure combining benzoic acid with a pyridinyl group modified by a fluorosulfonyl moiety makes it a versatile scaffold for drug discovery. As research continues to uncover new applications for fluorinated compounds, this molecule is poised to play a crucial role in developing next-generation therapeutics.